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Compound of Interest

Compound Name: Chondramide D

Cat. No.: B15563491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
Chondramide D is a potent, cell-permeable cyclodepsipeptide derived from the

myxobacterium Chondromyces crocatus. As a member of the chondramide family, it exhibits

significant cytostatic, antifungal, and anti-metastatic properties. Its primary mechanism of action

involves the stabilization of filamentous actin (F-actin), leading to the disruption of cellular actin

dynamics. This interference with the actin cytoskeleton affects various cellular processes,

including cell proliferation, migration, and contractility, making Chondramide D a valuable tool

in cancer research and drug development.

Proper preparation of a Chondramide D stock solution is critical for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for

dissolving Chondramide D due to its excellent solubilizing properties for hydrophobic

compounds. This document provides a detailed protocol for the preparation, storage, and

handling of Chondramide D stock solutions in DMSO.

Physicochemical and Biological Properties of
Chondramide D
To facilitate the preparation of stock solutions and experimental design, the key properties of

Chondramide D are summarized in the table below.
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Property Value/Information Source(s)

Molecular Weight (MW)
~616.7 g/mol (approximated

based on Chondramide C)
[1]

Molecular Formula
C35H44N4O6 (for

Chondramide C)
[1]

Appearance White to off-white solid General knowledge

Solubility Soluble in DMSO [2][3][4]

Biological Activity
Stabilizes F-actin, inhibits cell

proliferation and migration
[5]

Typical Working

Concentrations

3 nM - 85 nM for inhibition of

tumor cell proliferation
[6]

Experimental Protocols
Materials and Equipment

Chondramide D (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Chondramide D Stock
Solution in DMSO
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This protocol outlines the steps to prepare a 10 mM stock solution of Chondramide D. Adjust

the calculations accordingly for a different desired concentration.

1. Pre-Preparation and Calculations:

Determine the required mass of Chondramide D. Before opening the vial of Chondramide
D, allow it to equilibrate to room temperature to prevent condensation of moisture.

Calculate the mass of Chondramide D needed. Using the approximate molecular weight of

616.7 g/mol , the required mass for a 10 mM stock solution can be calculated as follows:

Mass (mg) = Desired Concentration (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 616.7 g/mol * 1000 mg/g = 6.167 mg

2. Dissolving Chondramide D:

Carefully weigh the calculated amount of Chondramide D powder in a sterile

microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to the tube. For the example above, this

would be 1 mL.

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Visually inspect the solution to ensure there are no visible particles. Gentle

warming (up to 37°C) or sonication can be used to aid dissolution if necessary.[7]

3. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile, amber or opaque microcentrifuge tubes.[8][9]

Label each aliquot clearly with the compound name, concentration, date of preparation, and

solvent.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15563491?utm_src=pdf-body
https://www.benchchem.com/product/b15563491?utm_src=pdf-body
https://www.benchchem.com/product/b15563491?utm_src=pdf-body
https://www.benchchem.com/product/b15563491?utm_src=pdf-body
https://www.benchchem.com/product/b15563491?utm_src=pdf-body
https://www.benchchem.com/product/b15563491?utm_src=pdf-body
https://www.benchchem.com/product/b15563491?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/BID/Reference-Materials/handling-storage-instruction-standard-peptides.pdf
https://www.medchemexpress.com/Peptides/peptide-solubility-and-storage-guidelines.htm
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/marketing/global/documents/403/465/peptide_handling_guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the aliquots at -20°C for short to medium-term storage or at -80°C for long-term

storage.[3][8] When stored properly, peptide solutions in DMSO can be stable for extended

periods.[9]

Recommended Storage Conditions
Storage Temperature Duration Notes

-20°C Up to 6 months
Recommended for frequent

use.

-80°C Over 6 months Ideal for long-term storage.

Note: The stability of Chondramide D in DMSO has not been extensively reported. The

recommendations above are based on general guidelines for storing peptide-like compounds in

DMSO.[2][3][8][9] It is advisable to perform periodic quality control checks if the stock solution

is stored for an extended period.

Visualizations
Experimental Workflow for Chondramide D Stock
Solution Preparation
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Caption: Workflow for preparing Chondramide D stock solution.
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Caption: Chondramide D's impact on the RhoA signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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